3-chloro-4-ethoxy-N-[2-(4-morpholinyl)phenyl]benzamide

• Molecular Formula: C19H21ClN2O3
• Molecular Weight: 360.8 g/mol
• IUPAC Name: 3-chloro-4-ethoxy-N-(2-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C19H21ClN2O3/c1-2-25-18-8-7-14(13-15(18)20)19(23)21-16-5-3-4-6-17(16)22-9-11-24-12-10-22/h3-8,13H,2,9-12H2,1H3,(H,21,23)
• InChI Key: QXHKBGYSQKHNKA-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2N3CCOCC3)Cl

Description

3-chloro-4-ethoxy-N-[2-(4-morpholinyl)phenyl]benzamide is a chemical compound that belongs to the class of benzamide derivatives. This compound has been widely studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-chloro-4-ethoxy-N-[2-(4-morpholinyl)phenyl]benzamide involves the inhibition of specific proteins involved in cell division. This compound targets the microtubule network, which is essential for cell division. By inhibiting this network, the compound prevents the cancer cells from dividing and proliferating.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-chloro-4-ethoxy-N-[2-(4-morpholinyl)phenyl]benzamide have been extensively studied. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has been shown to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-chloro-4-ethoxy-N-[2-(4-morpholinyl)phenyl]benzamide in lab experiments is its high potency and selectivity. This compound has been shown to be effective at low concentrations, which makes it an ideal candidate for in vitro and in vivo studies. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 3-chloro-4-ethoxy-N-[2-(4-morpholinyl)phenyl]benzamide. One area of research is the development of more potent and selective analogs of this compound. Additionally, this compound could be studied for its potential applications in other diseases such as diabetes and cardiovascular disease. Finally, the mechanism of action of this compound could be further elucidated to better understand its effects on cancer cells.
Conclusion:
In conclusion, 3-chloro-4-ethoxy-N-[2-(4-morpholinyl)phenyl]benzamide is a promising compound for scientific research. Its potent and selective properties make it an ideal candidate for cancer treatment research. Additionally, its potential applications in other diseases make it a valuable compound for future studies. Further research is needed to fully understand the mechanism of action of this compound and to develop more potent and selective analogs.

Synthesis Methods

The synthesis of 3-chloro-4-ethoxy-N-[2-(4-morpholinyl)phenyl]benzamide involves the reaction of 4-morpholinylaniline with 3-chloro-4-ethoxybenzoyl chloride in the presence of a base. The resulting product is then purified using column chromatography. This method has been optimized to yield high purity and high yield of the desired compound.

Scientific Research Applications

3-chloro-4-ethoxy-N-[2-(4-morpholinyl)phenyl]benzamide has been widely used in scientific research for its potential applications in cancer treatment. This compound has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cell division. Additionally, this compound has been studied for its potential applications in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease.